Cas no 608537-49-1 (Cyclopropanecarboxamide, N-methoxy-N,1-dimethyl- (9CI))

Cyclopropanecarboxamide, N-methoxy-N,1-dimethyl- (9CI), is a cyclopropane-derived carboxamide compound characterized by its unique structural features, including a substituted amide group and a methoxy moiety. This compound is of interest in synthetic and medicinal chemistry due to its potential as an intermediate in the preparation of more complex molecules. The cyclopropane ring confers rigidity and steric constraints, which may influence reactivity and binding properties in pharmaceutical applications. The N-methoxy-N-methyl substitution enhances stability and modulates electronic effects, making it a versatile building block for further functionalization. Its well-defined structure allows for precise control in synthetic pathways, supporting research in drug discovery and agrochemical development.
Cyclopropanecarboxamide, N-methoxy-N,1-dimethyl- (9CI) structure
608537-49-1 structure
Product Name:Cyclopropanecarboxamide, N-methoxy-N,1-dimethyl- (9CI)
CAS No:608537-49-1
MF:C7H13NO2
MW:143.183622121811
MDL:MFCD11847577
CID:1623867
PubChem ID:45084195
Update Time:2025-05-26

Cyclopropanecarboxamide, N-methoxy-N,1-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • N-Methoxy-N,1-dimethylcyclopropanecarboxamide
    • BRN 0759369
    • 1-Methoxymethylphenobarbital
    • N-Methoxymethylphenobarbital
    • N-Methoxy-methyl-phenobarbital
    • BARBITURIC ACID, 5-ETHYL-1-(METHOXYMETHYL)-5-PHENYL-
    • 5-ETHYL-1-(METHOXYMETHYL)-5-PHENYL- 2,4,6(1H,3H,5H)-PYRIMIDINETRIONE
    • 1-Methoxymethyl-5-ethyl-5-phenylbarbituric acid
    • 5-ethyl-1-methoxymethyl-5-phenyl-pyrimidine-2,4,6-trione
    • N-Methoxymethylphenobarbitone
    • 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-1-(methoxymethyl)-5-phenyl- (9CI)
    • cyclopropyl amide
    • Cyclopropanecarboxamide, N-methoxy-N,1-dimethyl- (9CI)
    • N-Methoxymethylphenobarbi
    • CYCLOPROPANECARBOXAMIDE, N-METHOXY-N,1-DIMETHYL-
    • N-methoxy-N,1-dimethylcyclopropane-1-carboxamide
    • N-methoxy-N,1-dimethyl-cyclopropanecarboxamide
    • SCHEMBL2278073
    • CXKFKCYCBZXPCW-UHFFFAOYSA-N
    • MFCD11847577
    • AKOS027410752
    • N-methoxy-N,1-dimehylcyclopropanecarboxamide
    • N,1-Dimethyl-N-(methyloxy)cyclopropanecarboxamide
    • W19086
    • A1-31967
    • AS-69650
    • N-methoxy-N,1-dimethylcyclopropane carboxamide
    • 608537-49-1
    • 1-methyl-cyclopropanecarboxylic acid methoxy-methyl-amide
    • N-Methoxy-N, 1-dimethylcyclopropane-1-carboxamide
    • MDL: MFCD11847577
    • Inchi: 1S/C7H13NO2/c1-7(4-5-7)6(9)8(2)10-3/h4-5H2,1-3H3
    • InChI Key: CXKFKCYCBZXPCW-UHFFFAOYSA-N
    • SMILES: O=C(C1(C)CC1)N(C)OC

Computed Properties

  • Exact Mass: 143.094628657g/mol
  • Monoisotopic Mass: 143.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 29.5Ų

Cyclopropanecarboxamide, N-methoxy-N,1-dimethyl- (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D771399-100mg
Cyclopropanecarboxamide, N-methoxy-N,1-dimethyl- (9CI)
608537-49-1 95%
100mg
$165 2024-06-06
eNovation Chemicals LLC
D771399-250mg
Cyclopropanecarboxamide, N-methoxy-N,1-dimethyl- (9CI)
608537-49-1 95%
250mg
$175 2024-06-06
eNovation Chemicals LLC
D771399-1g
Cyclopropanecarboxamide, N-methoxy-N,1-dimethyl- (9CI)
608537-49-1 95%
1g
$400 2024-06-06
eNovation Chemicals LLC
D771399-5g
Cyclopropanecarboxamide, N-methoxy-N,1-dimethyl- (9CI)
608537-49-1 95%
5g
$1165 2024-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1536638-100mg
N-methoxy-N,1-dimethylcyclopropane-1-carboxamide
608537-49-1 98%
100mg
¥1683.00 2024-05-07
AstaTech
W19086-0.25/G
N-METHOXY-N,1-DIMETHYLCYCLOPROPANE-1-CARBOXAMIDE
608537-49-1 95%
0.25g
$296 2023-09-19
AstaTech
W19086-1/G
N-METHOXY-N,1-DIMETHYLCYCLOPROPANE-1-CARBOXAMIDE
608537-49-1 95%
1g
$679 2023-09-19
Ambeed
A402565-100mg
N-Methoxy-N,1-dimethylcyclopropanecarboxamide
608537-49-1 97%
100mg
$162.0 2024-04-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU7220-1G
N-methoxy-N,1-dimethyl-cyclopropanecarboxamide
608537-49-1 95%
1g
¥ 2,197.00 2023-03-25
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD540851-100mg
N-Methoxy-N,1-dimethylcyclopropanecarboxamide
608537-49-1 97%
100mg
¥1212.0 2024-04-18

Additional information on Cyclopropanecarboxamide, N-methoxy-N,1-dimethyl- (9CI)

Comprehensive Overview of Cyclopropanecarboxamide, N-methoxy-N,1-dimethyl- (9CI) (CAS No. 608537-49-1)

Cyclopropanecarboxamide, N-methoxy-N,1-dimethyl- (9CI) (CAS No. 608537-49-1) is a specialized organic compound that has garnered significant interest in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique cyclopropane ring and carboxamide functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring N-methoxy and N,1-dimethyl substitutions, contributes to its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for cyclopropane derivatives has surged due to their role in modulating biological activity. Researchers are particularly intrigued by the compound's potential as a bioisostere, a molecule capable of mimicking the properties of more complex pharmacophores. This aligns with current trends in fragment-based drug design (FBDD) and medicinal chemistry optimization, where smaller molecular fragments are used to build targeted therapeutics. The N-methoxy-N,1-dimethyl moiety in this compound may offer advantages in improving metabolic stability and bioavailability, addressing common challenges in modern drug development.

The synthesis of Cyclopropanecarboxamide, N-methoxy-N,1-dimethyl- (9CI) typically involves multi-step organic reactions, including cyclopropanation of appropriate precursors followed by amide bond formation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, reflecting the growing emphasis on green chemistry and process intensification in the chemical industry. These methods not only improve yield but also reduce environmental impact, a key consideration for sustainable manufacturing.

From an analytical perspective, 608537-49-1 can be characterized using sophisticated techniques including nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. The compound's purity and stability are critical parameters for research applications, driving the development of robust quality control protocols. Recent advancements in analytical method validation have enabled more precise quantification of such specialized intermediates in complex matrices.

In the context of intellectual property, Cyclopropanecarboxamide derivatives have been the subject of numerous patents, particularly in areas related to kinase inhibitors and GPCR modulators. The specific substitution pattern of N-methoxy-N,1-dimethyl- (9CI) may offer novel patentable features for pharmaceutical applications. This highlights the importance of structure-activity relationship (SAR) studies in contemporary drug discovery programs, where subtle molecular modifications can significantly impact therapeutic potential.

The compound's potential extends beyond pharmaceuticals into agrochemical research, where cyclopropane-containing compounds have shown promise as plant growth regulators or pest control agents. The methoxy and dimethyl groups in this particular derivative may influence its physicochemical properties, potentially enhancing its performance in agricultural formulations. This aligns with the growing demand for eco-friendly crop protection solutions that maintain efficacy while reducing environmental persistence.

From a commercial perspective, CAS 608537-49-1 represents a niche but growing segment of the fine chemicals market. Suppliers specializing in custom synthesis and building blocks for drug discovery have reported increasing inquiries about this compound class. The development of scalable synthetic routes remains an active area of research, with implications for cost-effective production and supply chain reliability in the chemical industry.

Future research directions for Cyclopropanecarboxamide, N-methoxy-N,1-dimethyl- (9CI) may explore its potential in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities. The compound's structural features could make it valuable for designing small molecule degraders, a hot topic in current drug discovery conferences and scientific literature. Additionally, computational approaches such as molecular docking and quantitative structure-activity relationship (QSAR) modeling may help elucidate its binding preferences and optimize its properties for specific applications.

In conclusion, Cyclopropanecarboxamide, N-methoxy-N,1-dimethyl- (9CI) (CAS No. 608537-49-1) represents a fascinating case study in modern chemical research. Its unique structural attributes and potential applications across multiple scientific disciplines make it a compound of continuing interest. As synthetic methodologies advance and biological screening techniques become more sophisticated, this molecule may yet reveal additional valuable properties for scientific and industrial applications.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.